1286770-55-5

Verubecestat

In Stock

• CAS RN:
• 1286770-55-5

• Formula:
• C₁₇H₁₇F₂N₅O₃S

• InChI:
• InChI=1S/C17H17F2N5O3S/c1-17(9-28(26,27)24(2)16(20)23-17)12-7-11(4-5-13(12)19)22-15(25)14-6-3-10(18)8-21-14/h3-8H,9H2,1-2H3,(H2,20,23)(H,22,25)/t17-/m0/s1

• InChIKey:
• YHYKUSGACIYRML-KRWDZBQOSA-N

• Verubecestat is an inhibitor of β-site amyloid precursor protein cleaving enzyme 1 (BACE1) and BACE2 (Kis = 2.2 and 0.38 nM, respectively). It has a high selectivity for BACE1 and BACE2 over closely related aspartyl proteases, including cathepsin D. Formulations containing verubecestat profoundly lower levels of β-amyloid proteins in brain and cerebrospinal fluid (CSF) in rats and nonhuman primates and in CSF in humans.
  MK-8931 is a BACE1 inhibitor. MK-8931 binds significantly to β-secretase. target: BACE1. In vitro:MK-8931 can effectively reduce Aβ40 in cells with a Ki of 7.8 nM and an IC50 of 13 nM. Docking revealed that, with respect to their free binding energy, acylguanidine 7a has the lowest binding energy followed by MK-8931 and pioglitazone and binds significantly to β-secretase.
  

Verubecestat TFA

• CAS RN:
• 1286770-55-5; 2095432-65-6

• Formula:
• C19H18F5N5O5S

• InChI:
• InChI=1S/C17H17F2N5O3S.C2HF3O2/c1-17(9-28(26,27)24(2)16(20)23-17)12-7-11(4-5-13(12)19)22-15(25)14-6-3-10(18)8-21-14;3-2(4,5)1(6)7/h3-8H,9H2,1-2H3,(H2,20,23)(H,22,25);(H,6,7)/t17-;/m0./s1

• InChIKey:
• MNYVOIVLGITLBF-LMOVPXPDSA-N

• Verubecestat TFA is a useful research compound. Its molecular formula is C19H18F5N5O5S and its molecular weight is 523.44. The purity is usually 95%.